3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate

• IUPAC Name: [3-(4-chlorophenyl)-4-oxochromen-7-yl] 4-methoxybenzoate
• InChI: InChI=1S/C23H15ClO5/c1-27-17-8-4-15(5-9-17)23(26)29-18-10-11-19-21(12-18)28-13-20(22(19)25)14-2-6-16(24)7-3-14/h2-13H,1H3
• InChI Key: GCPKROWCWQXDKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H15ClO5
• Molecular Weight: 406.8 g/mol

Description

3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate, also known as CPMC, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPMC belongs to the family of coumarin derivatives and has been reported to possess various biological activities, including anti-inflammatory, anticancer, and antioxidant properties.

Scientific Research Applications

Advanced Oxidation Processes

Research highlights the application of chromen derivatives in the oxidative degradation of aqueous organic pollutants. For instance, the study by Bokare and Choi (2011) demonstrated the Fenton-like oxidation process using Cr(III)/Cr(VI) redox cycle for the degradation of 4-chlorophenol, a model pollutant. This process exploits the oxidative capacity of Cr(III) and Cr(VI) in the presence of H2O2, highlighting a potential environmental application for chromen derivatives in water treatment technologies (Bokare & Choi, 2011).

Synthesis and Biological Activity

Another facet of research on chromen derivatives involves their synthesis and biological activity evaluation. Bekircan, Ülker, and Menteşe (2015) described the synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, which were then tested for their lipase and α-glucosidase inhibition activities. These findings suggest potential medicinal chemistry applications for chromen derivatives in the development of therapeutic agents (Bekircan, Ülker, & Menteşe, 2015).

Environmental Degradation Studies

Chromen derivatives also play a role in environmental degradation studies. The work by Liu, Fan, and Ma (2014) on the oxidative degradation of 4-chlorophenol in aqueous solution using a bimetallic Al-Fe/O2 process highlighted the effectiveness of this method. The study underscores the potential for using chromen derivatives in environmental remediation processes to degrade persistent organic pollutants (Liu, Fan, & Ma, 2014).